molecular formula C12H19ClN4 B12229731 1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]methanamine

1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]methanamine

Cat. No.: B12229731
M. Wt: 254.76 g/mol
InChI Key: KMGCFDIQYMCHBI-UHFFFAOYSA-N
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Description

Preparation Methods

The synthesis of 1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]methanamine typically involves multi-step organic reactions. One common method involves the reaction of 1,5-dimethyl-1H-pyrazole with a suitable pyrrole derivative under specific conditions. The reaction conditions often include the use of catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high yield and purity .

Industrial production methods may involve the optimization of these synthetic routes to scale up the production while maintaining the efficiency and cost-effectiveness of the process. This can include the use of continuous flow reactors and advanced purification techniques to achieve the desired quality of the compound .

Chemical Reactions Analysis

1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]methanamine can undergo various chemical reactions, including:

The major products formed from these reactions depend on the specific reagents and conditions used, and they can include various derivatives with modified chemical properties.

Mechanism of Action

The mechanism of action of 1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]methanamine involves its interaction with specific molecular targets and pathways. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]methanamine can be compared with other similar compounds, such as:

Properties

Molecular Formula

C12H19ClN4

Molecular Weight

254.76 g/mol

IUPAC Name

N-[(1,5-dimethylpyrazol-4-yl)methyl]-1-(1-methylpyrrol-2-yl)methanamine;hydrochloride

InChI

InChI=1S/C12H18N4.ClH/c1-10-11(8-14-16(10)3)7-13-9-12-5-4-6-15(12)2;/h4-6,8,13H,7,9H2,1-3H3;1H

InChI Key

KMGCFDIQYMCHBI-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=NN1C)CNCC2=CC=CN2C.Cl

Origin of Product

United States

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